Cas no 33935-69-2 (2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI))

• Product Name: 2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI)
• CAS No: 33935-69-2
• MF: C₁₀H₁₃N₅O
• MW: 221.235662221909
• CID: 294530
• PubChem ID: 90471613
• Update Time: 2025-04-19

2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI)
• ZEATIN-8-14C
• 33935-69-2

• Inchi： 1S/C10H13N5O/c1-7(4-16)2-3-11-9-8-10(13-5-12-8)15-6-14-9/h2,5-6,16H,3-4H2,1H3,(H2,11,12,13,14,15)/b7-2+/i5+2
• InChI Key： UZKQTCBAMSWPJD-IFPNWWLTSA-N
• SMILES： OC/C(/C)=C/CNC1=C2C(=NC=N1)N=[14CH]N2

Computed Properties

• Exact Mass: 221.11525204g/mol
• Monoisotopic Mass: 221.11525204g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 86.7Ų

2-Buten-1-ol,2-methyl-4-(1H-purin-6-yl-8-14C-amino)-, (2E)- (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 11-36/37/38
• Safety Instruction： 16-26-36
• Hazardous Material Identification：
• Storage Condition：−20°C